10-Methyl-6-aza-spiro[4.5]decan-9-one hydrochloride

Specification

• CAS No.: 1303968-20-8
• Molecular Formula: C10H18ClNO
• Molecular Weight: 203.71 g/mol
• IUPAC Name: 10-methyl-6-azaspiro[4.5]decan-9-one;hydrochloride
• Standard InChI: InChI=1S/C10H17NO.ClH/c1-8-9(12)4-7-11-10(8)5-2-3-6-10;/h8,11H,2-7H2,1H3;1H
• Standard InChI Key: AGVPGLCDHZYMIS-UHFFFAOYSA-N
• SMILES: CC1C(=O)CCNC12CCCC2.Cl
• Canonical SMILES: CC1C(=O)CCNC12CCCC2.Cl

Introduction

Overview

10-Methyl-6-aza-spiro[4.5]decan-9-one hydrochloride is a chemical compound with the molecular formula C10H18ClNO. It features a unique spirocyclic structure, consisting of a spiro-connected azabicyclic ring system. This compound is used in scientific research for its interesting chemical properties and potential biological activities.

Identification:

• CAS Number: 1303968-20-8

• Molecular Formula: C10H18ClNO

• Molecular Weight: 203.7113

Preparation Methods

Synthetic Routes and Reaction Conditions:
The synthesis of 10-Methyl-6-aza-spiro[4.5]decan-9-one hydrochloride involves the reaction of appropriate starting materials under controlled conditions, often using specific catalysts, solvents, and temperature control to obtain the desired product with high purity.

Industrial Production Methods:
Industrial production may involve large-scale synthesis using optimized reaction conditions to maximize yield and efficiency, potentially including continuous flow reactors, automated synthesis equipment, and rigorous quality control measures.

Chemical Reactions Analysis

Types of Reactions:
10-Methyl-6-aza-spiro[4.5]decan-9-one hydrochloride can undergo various chemical reactions:

• Oxidation: Forms different oxidation products depending on the reagents and conditions used.

• Reduction: Converts the compound into different reduced forms using reducing agents like hydrogen gas or metal hydrides.

• Substitution: Participates in substitution reactions where one functional group is replaced by another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions:
Common reagents include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.

Major Products Formed:
The major products depend on the specific reaction pathway and conditions. Oxidation may yield different ketones or alcohols, while reduction could produce various amines or hydrocarbons. Substitution reactions can result in a wide range of substituted derivatives with different functional groups.

Scientific Research Applications

10-Methyl-6-aza-spiro[4.5]decan-9-one hydrochloride has applications in various scientific fields:

• Chemistry: Used as a building block in the synthesis of complex molecules and as a reagent in chemical reactions.

• Biology: Studied for its potential biological activities, including its effects on cellular processes and interactions with biological targets.

• Medicine: Explored for potential therapeutic applications, such as in drug development for various diseases.

• Industry: Used in the development of new materials and as an intermediate in the production of other chemical products.

Mechanism of Action

The mechanism of action involves its interaction with specific molecular targets and pathways within biological systems. This can include binding to receptors, enzymes, or other proteins, leading to changes in cellular signaling and function. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds:

• 6-Azaspiro[4.5]decan-9-one

• 10-Methyl-6-azaspiro[4.5]decan-9-one

• Other spirocyclic azabicyclic compounds

Uniqueness:
The compound's specific spirocyclic structure and the presence of the methyl group at the 10th position set it apart from similar compounds.

Biological Activity

The biological activity of 10-Methyl-6-aza-spiro[4.5]decan-9-one hydrochloride has been explored in studies focusing on its interactions with biological targets and its therapeutic potential.

Related Compounds

While not the focus of this article, other related compounds exist, such as 6-Oxa-9-azaspiro[4.5]decane-10-carboxylic acid hydrochloride, which has a molecular formula of C9H16ClNO3 and a molecular weight of 221.68 g/mol. These related structures can provide insights into the properties and applications of spirocyclic compounds in general. One such related structure, a 1‐thia‐4‐azaspiro[4.5]decan‐3‐one scaffold, has relevance for antiviral drug development.